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Compound of Interest

Compound Name: 2,6-Dimethoxytoluene

Cat. No.: B1360059

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological properties of 2,6-Dimethoxytoluene have not been thoroughly
investigated. The information presented in this document is based on the limited data available
from material safety data sheets (MSDS) and chemical supplier information. Much of the
hazard classification is derived from Quantitative Structure-Activity Relationship (QSAR)
modeling rather than extensive experimental studies.

Core Toxicological Profile

2,6-Dimethoxytoluene (CAS No. 5673-07-4) is classified as a substance that may cause skin
irritation, serious eye irritation, and respiratory irritation.[1][2][3] To date, comprehensive studies
detailing acute and chronic toxicity, carcinogenicity, genotoxicity, or reproductive toxicity in
mammalian systems are not publicly available.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
2,6-Dimethoxytoluene is categorized with the following hazard statements[3]:

e H315: Causes skin irritation
e H319: Causes serious eye irritation

o H335: May cause respiratory irritation
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The signal word associated with this chemical is "Warning".[1] Precautionary statements
recommend avoiding breathing dust/fume/gas/mist/vapors/spray and using protective gloves
and eye/face protection.[1]

Quantitative Toxicological Data

A thorough search of publicly available literature and databases did not yield quantitative
toxicological data from experimental studies on 2,6-Dimethoxytoluene, such as LD50 (median
lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) values for relevant exposure
routes in mammals.

One study reported an aquatic toxicity value:
e LC50 (96 hours) for Pimephales promelas (fathead minnow): 20.2 mg/L[2]

This information is relevant for environmental risk assessment but does not directly inform
human health toxicology.

Experimental Protocols

Detailed experimental protocols for toxicological assessments of 2,6-Dimethoxytoluene are
not available in the public domain, as extensive testing has not been reported. Standardized
guidelines for toxicity testing, such as those provided by the Organisation for Economic Co-
operation and Development (OECD), would be the basis for any future studies.[4] These would
include, but not be limited to:

Acute Oral Toxicity: OECD Test Guideline 401

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Genotoxicity (e.g., Ames test): OECD Test Guideline 471

Signaling Pathways

There is no available information on the specific signaling pathways that may be affected by
2,6-Dimethoxytoluene.
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Logical Relationship of Hazard Assessment

The following diagram illustrates the logical flow of the limited hazard assessment for 2,6-
Dimethoxytoluene based on available data.
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Caption: Logical flow of hazard assessment for 2,6-Dimethoxytoluene.

Conclusion

The current toxicological profile of 2,6-Dimethoxytoluene is incomplete. The available
information, primarily from MSDS and based on computational models, indicates potential for
irritant effects on the skin, eyes, and respiratory system. There is a significant lack of empirical
data regarding its systemic toxicity, genotoxicity, carcinogenicity, and effects on signaling
pathways. Therefore, this substance should be handled with caution in a research and
development setting, adhering to all recommended safety precautions, until more
comprehensive toxicological studies are conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.chemicalbook.com/msds/2-6-dimethoxytoluene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethoxytoluene
https://www.ncbi.nlm.nih.gov/books/NBK216551/
https://www.ncbi.nlm.nih.gov/books/NBK216551/
https://www.benchchem.com/product/b1360059#toxicological-information-of-2-6-dimethoxytoluene
https://www.benchchem.com/product/b1360059#toxicological-information-of-2-6-dimethoxytoluene
https://www.benchchem.com/product/b1360059#toxicological-information-of-2-6-dimethoxytoluene
https://www.benchchem.com/product/b1360059#toxicological-information-of-2-6-dimethoxytoluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360059?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

